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Compound of Interest

Compound Name: 11-Mercaptoundecanoic Acid

Cat. No.: B1196176 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 11-
Mercaptoundecanoic Acid, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

regulatory compliance.

1. Immediate Safety Considerations

11-Mercaptoundecanoic Acid is a hazardous substance that requires careful handling. It is

known to cause skin and serious eye irritation, and may cause respiratory irritation.[1][2][3] The

full toxicological properties of this chemical have not been thoroughly investigated, warranting a

cautious approach.[1][4]

2. Personal Protective Equipment (PPE)

Before handling or preparing 11-Mercaptoundecanoic Acid for disposal, it is imperative to be

outfitted with the appropriate Personal Protective Equipment (PPE).
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses with side-shields

(conforming to EN166 or

OSHA standards). A face

shield is also recommended.[1]

[5][6]

To protect against splashes

and dust that can cause

serious eye irritation.

Hand Protection
Compatible, chemical-resistant

gloves.[1][2]

To prevent skin contact, which

can cause irritation. Gloves

should be inspected before

use and properly removed and

disposed of after handling.[2]

[5][6]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1] For higher-level

protection, use type

OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[4]

To prevent inhalation of dust or

vapors, which may cause

respiratory irritation.[3][4][5]

Body Protection

Chemical-resistant clothing or

a complete protective suit.[1]

[5]

To prevent skin exposure. An

emergency safety shower and

eyewash station should be

readily accessible.[1]

3. Step-by-Step Disposal Protocol

The recommended method for the disposal of 11-Mercaptoundecanoic Acid is through

incineration by a licensed waste disposal service.[4][5][6][7] Do not attempt to dispose of this

chemical down the drain or as general laboratory waste.[8]

Step 1: Waste Collection and Storage
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Container: Use a designated, chemically compatible, and leak-proof container for collecting

waste 11-Mercaptoundecanoic Acid.

Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical

name "11-Mercaptoundecanoic Acid," and the associated hazards (Irritant).[9]

Segregation: Store the waste container separately from incompatible materials, such as

bases and oxidizing agents.[9]

Location: Keep the sealed waste container in a designated "Satellite Accumulation Area"

within the laboratory.[9][10] This area should be at or near the point of generation and under

the control of laboratory personnel.[10][11]

Step 2: Preparing for Disposal

Solid Waste: For solid 11-Mercaptoundecanoic Acid, ensure it is in a securely closed

container.

Solutions: If the waste is in a solution, it may be beneficial to dissolve or mix it with a

combustible solvent as recommended by safety data sheets, to prepare it for incineration.[6]

[7]

Contaminated Materials: Any materials used in the handling of 11-Mercaptoundecanoic
Acid (e.g., gloves, weighing paper, contaminated labware) should also be collected in a

labeled hazardous waste container for disposal.[4][6]

Step 3: Arranging for Professional Disposal

Contact: Arrange for the collection of the hazardous waste by a licensed professional waste

disposal company or your institution's Environmental Health and Safety (EH&S) department.

[4][5]

Compliance: Ensure that the disposal process adheres to all federal, state, and local

environmental regulations.[7]

4. Emergency Spill Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1196176?utm_src=pdf-body
https://www.benchchem.com/product/b1196176?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.benchchem.com/product/b1196176?utm_src=pdf-body
https://www.chemicalbook.com/msds/11-mercaptoundecanoic-acid.pdf
https://www-s.mechse.uiuc.edu/cleanroom/files/Current%20MSDS/11-Mercaptoundecanoic%20Acid,%2095%25.pdf
https://www.benchchem.com/product/b1196176?utm_src=pdf-body
https://www.benchchem.com/product/b1196176?utm_src=pdf-body
https://www.capotchem.cn/doc/msds_71310-21-9.do
https://www.chemicalbook.com/msds/11-mercaptoundecanoic-acid.pdf
https://www.capotchem.cn/doc/msds_71310-21-9.do
https://static.cymitquimica.com/products/IN/pdf/sds-DA003DV0.pdf
https://www-s.mechse.uiuc.edu/cleanroom/files/Current%20MSDS/11-Mercaptoundecanoic%20Acid,%2095%25.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of a spill, follow these steps immediately:

Evacuate: Evacuate all non-essential personnel from the immediate area.[7]

Ventilate: Ensure the area is well-ventilated.[3][4][7]

Personal Protection: Before addressing the spill, don the full PPE as outlined in the table

above, including respiratory protection.[4][7]

Containment: Cover the spill with an inert absorbent material such as dry lime, sand, or soda

ash.[7]

Collection: Using non-sparking tools, carefully sweep or scoop the contained material into a

designated hazardous waste container.[3][7]

Decontamination: Once the material is collected, decontaminate the spill area with a suitable

solvent and then wash the site.[7] Collect all cleaning materials as hazardous waste.

Disposal: Seal and label the container with the spill cleanup waste and manage it for

disposal along with other 11-Mercaptoundecanoic Acid waste.

5. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 11-
Mercaptoundecanoic Acid.
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Caption: Disposal workflow for 11-Mercaptoundecanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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